Cas no 1248595-74-5 (8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid)

• Product Name: 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
• CAS No: 1248595-74-5
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 1026518
• PubChem ID: 62041143
• Update Time: 2025-06-11

8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
• 8-bromo-2-oxo-1H-quinoline-4-carboxylic acid
• 8-bromo-1,2-dihydro-2-oxoquinoline-4-carboxylic acid
• 1248595-74-5
• 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylicacid
• AKOS011317740
• CS-0307926
• EN300-101222
• 4-Quinolinecarboxylic acid, 8-bromo-1,2-dihydro-2-oxo-
• DTXSID20734310
• Z1346385540
• DB-369645
• SB70004
• AKOS016006434

• Inchi： 1S/C10H6BrNO3/c11-7-3-1-2-5-6(10(14)15)4-8(13)12-9(5)7/h1-4H,(H,12,13)(H,14,15)
• InChI Key： DFIDZXVJTIUYHG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C(=O)O)=CC(NC=21)=O

Computed Properties

• Exact Mass: 266.95311g/mol
• Monoisotopic Mass: 266.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 443.5±45.0 °C at 760 mmHg
• Flash Point: 222.0±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid

Introduction to 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 1248595-74-5)

8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 1248595-74-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid is composed of a quinoline core with a bromine substituent at the 8-position and a carboxylic acid group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The quinoline ring system is known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The bromine substituent adds further complexity and can influence the compound's reactivity and selectivity in various biological systems.

The synthesis of 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has been extensively studied and optimized over the years. One common synthetic route involves the condensation of an appropriate arylamine with a β-keto ester or β-keto acid, followed by bromination at the 8-position. This method provides a high yield and purity of the target compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems that minimize waste and energy consumption.

In terms of biological activities, 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has shown promising results in several areas. Studies have demonstrated its potent antiproliferative effects on various cancer cell lines, making it a potential lead compound for anticancer drug development. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. Additionally, this compound has exhibited antimicrobial activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as an antibacterial agent.

Recent research has also explored the pharmacokinetic properties of 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. These properties are crucial for ensuring that the compound can effectively reach its target site in vivo and maintain therapeutic concentrations over an extended period. Ongoing clinical trials are further evaluating its safety and efficacy in human subjects.

The potential applications of 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid extend beyond its direct therapeutic use. It serves as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For instance, researchers have used this compound as a starting material to develop novel derivatives with improved pharmacological profiles or reduced side effects. These derivatives are being investigated for their potential in treating various diseases, including cancer, infectious diseases, and neurodegenerative disorders.

In conclusion, 8-Bromo-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 1248595-74-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new drugs.